(1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol

• IUPAC Name: (1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol
• InChI: InChI=1S/C22H28N2O/c25-21-16-18-8-4-5-9-20(18)22(21)23-19-11-14-24(15-12-19)13-10-17-6-2-1-3-7-17/h1-9,19,21-23,25H,10-16H2/t21-,22+/m0/s1
• InChI Key: YEDRAURQEKBCNT-FCHUYYIVSA-N
• Canonical SMILES: C1CN(CCC1NC2C(CC3=CC=CC=C23)O)CCC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCC1N[C@H]2[C@H](CC3=CC=CC=C23)O)CCC4=CC=CC=C4
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

(1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol, also known as SCH 23390, is a selective dopamine D1 receptor antagonist. It is widely used in scientific research to investigate the role of dopamine receptors in various physiological and pathological processes.

Mechanism of Action

(1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol 23390 is a selective antagonist of dopamine D1 receptors. It binds to the receptor and prevents dopamine from binding, thereby blocking the downstream signaling pathways that are activated by dopamine. This leads to a decrease in the activity of neurons that express dopamine D1 receptors.
Biochemical and Physiological Effects:
(1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol 23390 has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease neuronal excitability, reduce synaptic plasticity, and impair learning and memory. It has also been shown to decrease the reinforcing effects of drugs of abuse, such as cocaine and amphetamines. In addition, it has been shown to improve motor symptoms in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol 23390 in lab experiments is its selectivity for dopamine D1 receptors. This allows researchers to investigate the specific role of these receptors in various physiological and pathological processes. However, one limitation is that (1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol 23390 has a relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over an extended period of time.

Future Directions

There are several future directions for research involving (1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol 23390. One area of interest is investigating the role of dopamine D1 receptors in the development and progression of Parkinson's disease. Another area of interest is investigating the role of dopamine D1 receptors in the regulation of feeding behavior and energy balance. Additionally, there is interest in developing more selective and longer-lasting dopamine D1 receptor antagonists for use in both basic and clinical research.

Synthesis Methods

(1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol 23390 can be synthesized using a multistep process involving the reaction of 4-(2-chloroethyl)-1-piperazinecarboxylic acid with 2-(2-bromoethyl)-1H-indene-2-ol in the presence of a base. The resulting intermediate is then reacted with 1-phenethyl-4-piperidinamine to yield the final product.

Scientific Research Applications

(1R,2S)-1-[[1-(2-phenylethyl)piperidin-4-yl]amino]-2,3-dihydro-1H-inden-2-ol 23390 is widely used in scientific research to investigate the role of dopamine D1 receptors in various physiological and pathological processes. It has been used to study the effects of dopamine D1 receptor activation on neuronal excitability, synaptic plasticity, and learning and memory. It has also been used to investigate the role of dopamine D1 receptors in drug addiction, schizophrenia, and Parkinson's disease.